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Compound of Interest

Compound Name: 4-Iodophenol

Cat. No.: B032979 Get Quote

An in-depth exploration of the chemical identifiers, properties, synthesis, and applications of 4-
Iodophenol (CAS Number: 540-38-5), with a focus on its relevance to researchers, scientists,

and professionals in drug development.

Core Chemical Identifiers and Properties
4-Iodophenol, also known as p-iodophenol, is an aromatic organic compound that serves as a

versatile intermediate in various chemical syntheses.[1][2] It is a colorless to light brown

crystalline solid.[2] Below is a summary of its key chemical identifiers and physicochemical

properties.
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Identifier/Property Value Reference

CAS Number 540-38-5 [1][2][3][4]

IUPAC Name 4-Iodophenol [1][5]

Synonyms

p-Iodophenol, para-

Iodophenol, 4-

Hydroxyiodobenzene

[1][2][3]

Molecular Formula C₆H₅IO [1][2][4][5]

Molecular Weight 220.01 g/mol [1][3][4]

Melting Point 92-94 °C [6]

Boiling Point 138 °C at 5 mmHg [4][6]

Density 1.8573 g/cm³ (at 112 °C) [1]

Acidity (pKa) 9.33 [1]

Appearance
White to gray to brown powder

or crystals
[4]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol and ether.

[2]

InChI Key
VSMDINRNYYEDRN-

UHFFFAOYSA-N
[5]

SMILES C1=CC(=CC=C1O)I [1]

Experimental Protocols
Detailed methodologies for the synthesis and key reactions involving 4-Iodophenol are crucial

for its practical application in a laboratory setting.

Synthesis of 4-Iodophenol from 4-Aminophenol
A common and effective method for the synthesis of 4-Iodophenol is through the diazotization

of 4-aminophenol followed by a Sandmeyer-type reaction with an iodide salt.[7] A detailed
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protocol based on a patented synthetic method is provided below.

Materials:

4-Aminophenol

Sulfuric acid solution

Potassium nitrite

Sodium iodide

Metal powder (e.g., iron or aluminum powder)

Organic solvent (e.g., ether, ethanol, or methyl ether)

Reducing solution (e.g., potassium sulfite or bisulfite solution)

Salt solution (e.g., potassium carbonate solution)

Deionized water

Potassium iodide test paper

Procedure:

Diazonium Salt Formation:

To a reaction flask equipped with a stirrer, thermometer, and dropping funnel, add water

and cool to 2-6 °C.

Slowly add 80-100 mL of a sulfate solution.

Add 1.5 mol of 4-aminophenol in batches while stirring to dissolve.

Slowly add a solution of 1.5 mol of potassium nitrite in 200 mL of water dropwise.

Monitor the reaction with potassium iodide test paper to determine the endpoint of

diazotization.
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After completion, add 30 mL of strong phosphoric acid to the diazonium salt solution.

Iodination:

In a separate reaction vessel, dissolve 1.5-2 mol of sodium iodide in 300 mL of aqueous

solution and cool to 3-8 °C.

Slowly add the diazonium salt solution prepared in step 1 while maintaining a stirring

speed of 100 rpm.

After 10 minutes, add 2 g of metal powder (iron or aluminum).

Maintain the solution temperature at 85-90 °C until the evolution of nitrogen gas ceases.

An oily substance will form in the flask.

Extraction and Purification:

Cool the reaction mixture to 20-30 °C.

Extract the oily product with an organic solvent (e.g., ether).

Wash the organic extract sequentially with a reducing solution (e.g., potassium bisulfite)

and a salt solution (e.g., potassium carbonate).

Perform reduced pressure distillation on the washed organic layer, collecting the fraction

at 120-135 °C.

Recrystallize the distillate from methyl ether to obtain pure 4-Iodophenol.

Suzuki-Miyaura Coupling Reaction
4-Iodophenol is an excellent substrate for palladium-catalyzed Suzuki-Miyaura cross-coupling

reactions to form C-C bonds. This reaction is fundamental in the synthesis of biaryl

compounds, which are important scaffolds in many pharmaceutical agents.

General Procedure:
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In a reaction vessel, combine 4-Iodophenol (1 equivalent), an arylboronic acid (1.1-1.5

equivalents), and a palladium catalyst (e.g., 10% Pd/C).

Add a base, such as potassium carbonate (K₂CO₃), and a suitable solvent, often water or a

mixture of water and an organic solvent.

Heat the reaction mixture under reflux for a specified time (e.g., 30 minutes) or until the

reaction is complete as monitored by TLC.

After cooling, the product can be isolated by extraction and purified by recrystallization or

column chromatography.

Heck Reaction
The Heck reaction provides a method for the arylation of alkenes. 4-Iodophenol can be

coupled with various alkenes using a palladium catalyst.

General Procedure:

Combine 4-Iodophenol, an alkene, a palladium catalyst (e.g., palladium acetate), a

phosphine ligand (if necessary), and a base (e.g., triethylamine) in a suitable solvent.

Heat the mixture under an inert atmosphere.

Upon completion, the product is isolated through standard workup procedures.

Enhanced Chemiluminescence (ECL) Assay
4-Iodophenol is widely used as an enhancer in horseradish peroxidase (HRP)-catalyzed

chemiluminescent reactions, significantly increasing the light output and sensitivity of assays

like Western blotting and ELISAs.[7][8]

General Principle: In the presence of hydrogen peroxide (H₂O₂), HRP catalyzes the oxidation

of luminol, which produces light. 4-Iodophenol acts as an enhancer, increasing the light output

by several orders of magnitude.[8]

Workflow:
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An analyte is typically immobilized on a solid phase (e.g., a membrane or microplate well).

An HRP-conjugated antibody or other probe specifically binds to the analyte.

After washing away unbound conjugates, a substrate solution containing luminol, H₂O₂, and

4-Iodophenol is added.

The light emitted from the ensuing reaction is measured using a luminometer or imaging

system, providing a quantitative measure of the analyte.

Applications in Drug Development and Research
4-Iodophenol is a valuable building block in the synthesis of a wide range of biologically active

molecules.

Pharmaceutical Intermediates: It serves as a key intermediate in the production of various

pharmaceutical compounds.[4][8][9]

Estrogen Receptor Agonists: A notable application is in the synthesis of agonists for the

estrogen β receptor, which are of interest for treating hormone-dependent diseases like

certain cancers and osteoporosis.[8][9]

Diagnostic Agents: Its use in enhanced chemiluminescence assays makes it a crucial

component in diagnostic tools for detecting cancer cells and other biomarkers.[6][9][10]

Organic Synthesis: The reactivity of the C-I bond allows for diverse chemical modifications,

enabling the creation of complex molecules for novel drug candidates and materials science

applications.[4][8]

Visualizing a Key Application: Synthesis of
Estrogen Receptor Agonists
The synthesis of agonists targeting the estrogen β receptor often involves multi-step organic

reactions where 4-Iodophenol can be a critical starting material or intermediate. The following

diagram illustrates a generalized synthetic workflow.
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Caption: Generalized workflow for synthesizing an estrogen β receptor agonist using 4-
Iodophenol.

Safety and Handling
4-Iodophenol is classified as a hazardous substance and requires careful handling.

Hazards: It is harmful if swallowed or in contact with skin and causes severe skin burns and

eye damage.[11][12] It may also cause skin sensitization.[13]

Precautions: Use in a well-ventilated area and avoid inhalation of dust.[11][13] Wear

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.[11][13]

Storage: Store in a cool, dry place away from light and incompatible materials such as strong

oxidizing agents.[2][6]

This technical guide provides a comprehensive overview of 4-Iodophenol, highlighting its

chemical identity, practical synthesis and reaction protocols, and its significant role in research

and development, particularly in the pharmaceutical industry. The provided data and

methodologies aim to support researchers in their effective and safe utilization of this versatile

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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